Cas no 1803698-35-2 (2-Amino-3-(difluoromethyl)-4-hydroxypyridine-5-carboxamide)

• Product Name: 2-Amino-3-(difluoromethyl)-4-hydroxypyridine-5-carboxamide
• CAS No: 1803698-35-2
• MF: C₇H₇F₂N₃O₂
• MW: 203.146188020706
• CID: 4915766
• Update Time: 2025-10-30

2-Amino-3-(difluoromethyl)-4-hydroxypyridine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(difluoromethyl)-4-hydroxypyridine-5-carboxamide

• Inchi： 1S/C7H7F2N3O2/c8-5(9)3-4(13)2(7(11)14)1-12-6(3)10/h1,5H,(H2,11,14)(H3,10,12,13)
• InChI Key： VIQPIDJDELDHLA-UHFFFAOYSA-N
• SMILES： FC(C1C(C(C(N)=O)=CNC=1N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 360
• XLogP3: -0.1
• Topological Polar Surface Area: 98.2

Additional information on 2-Amino-3-(difluoromethyl)-4-hydroxypyridine-5-carboxamide

Introduction to 2-Amino-3-(difluoromethyl)-4-hydroxypyridine-5-carboxamide (CAS No. 1803698-35-2)

2-Amino-3-(difluoromethyl)-4-hydroxypyridine-5-carboxamide (CAS No. 1803698-35-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound belongs to the pyridine derivatives class, which is well-known for its broad spectrum of applications in medicinal chemistry. The presence of multiple functional groups, including an amino group, a difluoromethyl group, a hydroxyl group, and a carboxamide moiety, makes this molecule a promising candidate for further investigation in drug discovery and development.

The structure of 2-amino-3-(difluoromethyl)-4-hydroxypyridine-5-carboxamide is characterized by a pyridine core substituted with various functional groups that contribute to its reactivity and potential interactions with biological targets. The difluoromethyl group is particularly noteworthy as it is often employed in medicinal chemistry to enhance metabolic stability and binding affinity. Additionally, the hydroxyl group and the carboxamide functionality provide opportunities for hydrogen bonding and ionic interactions, which are crucial for the design of bioactive molecules.

In recent years, there has been a growing interest in exploring novel pyridine derivatives for their pharmacological properties. 2-Amino-3-(difluoromethyl)-4-hydroxypyridine-5-carboxamide has been studied for its potential role in various therapeutic areas. One of the most promising applications is in the development of anticancer agents. Pyridine derivatives have shown efficacy in inhibiting key enzymes involved in tumor growth and proliferation. The amino group in this compound can serve as a linker for further derivatization, enabling the creation of more complex molecules with enhanced biological activity.

Moreover, the hydroxyl group and the carboxamide moiety can be exploited to develop molecules that interact with specific protein targets. For instance, studies have suggested that pyridine-based compounds can modulate the activity of kinases and other enzymes implicated in cancer pathways. The difluoromethyl group, while not directly involved in biological interactions, contributes to the overall stability of the molecule, making it more suitable for long-term storage and formulation.

Recent research has also explored the use of 2-amino-3-(difluoromethyl)-4-hydroxypyridine-5-carboxamide as a starting material for synthesizing more complex derivatives with tailored properties. By modifying the substituents on the pyridine ring or introducing additional functional groups, chemists can fine-tune the pharmacokinetic and pharmacodynamic profiles of these compounds. This approach has led to the discovery of several novel drug candidates that are currently undergoing preclinical evaluation.

The synthesis of 2-amino-3-(difluoromethyl)-4-hydroxypyridine-5-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and protecting group strategies. Advanced techniques such as flow chemistry have also been employed to improve scalability and reproducibility.

In terms of applications beyond oncology, 2-amino-3-(difluoromethyl)-4-hydroxypyridine-5-carboxamide has shown potential in other therapeutic areas as well. For example, it has been investigated for its antimicrobial properties, where its ability to interact with bacterial enzymes could lead to the development of new antibiotics. Additionally, its structural features make it a suitable candidate for developing antiviral agents targeting RNA-dependent RNA polymerases.

The chemical properties of 2-amino-3-(difluoromethyl)-4-hydroxypyridine-5-carboxamide also make it an interesting subject for material science research. Pyridine derivatives are known for their ability to form coordination complexes with metals, which can be exploited in catalysis and sensor applications. The presence of multiple functional groups provides multiple sites for metal coordination, leading to diverse structural motifs and functionalities.

In conclusion, 2-amino-3-(difluoromethyl)-4-hydroxypyridine-5-carboxamide (CAS No. 1803698-35-2) is a versatile compound with significant potential in pharmaceutical research. Its unique structure and functional groups make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic strategies, this compound is likely to play an increasingly important role in drug discovery and chemical innovation.